Cas no 4320-00-7 (2,4,6-Triethoxypyrimidine-5-carboxylic acid)

• Product Name: 2,4,6-Triethoxypyrimidine-5-carboxylic acid
• CAS No: 4320-00-7
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 2950922
• PubChem ID: 84819957
• Update Time: 2025-04-21

2,4,6-Triethoxypyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-三乙氧基嘧啶-5-甲酸
• 2,4,6-Triethoxypyrimidine-5-carboxylic acid
• SB60077
• 2,4,6-Triethoxypyrimidine-5-carboxylicacid
• 4320-00-7

• Inchi： 1S/C11H16N2O5/c1-4-16-8-7(10(14)15)9(17-5-2)13-11(12-8)18-6-3/h4-6H2,1-3H3,(H,14,15)
• InChI Key： YKVJDFROGRVWHV-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C(=O)O)=C(N=C(N=1)OCC)OCC

Computed Properties

• Exact Mass: 256.10592162Da
• Monoisotopic Mass: 256.10592162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.8